[3-(4-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol

• IUPAC Name: [3-(4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol
• InChI: InChI=1S/C13H16O2/c1-15-11-4-2-10(3-5-11)13-6-12(7-13,8-13)9-14/h2-5,14H,6-9H2,1H3
• InChI Key: BPUPEOBSTAJICG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C23CC(C2)(C3)CO
• Molecular Formula: C13H16O2
• Molecular Weight: 204.26 g/mol

Description

The description of a chemical compound includes its molecular formula, molecular weight, and structural formula. It also includes its common and IUPAC names.

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that lead to the formation of the desired compound. The synthesis process is often optimized to improve yield, reduce cost, and minimize environmental impact.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within a molecule. Techniques used for this purpose include X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. This includes understanding the reaction mechanism, which describes in detail the steps involved in a reaction.

Physical And Chemical Properties Analysis

This involves measuring properties such as melting point, boiling point, solubility, and reactivity. These properties can give important information about how the compound behaves under different conditions.

Mechanism of Action

For biologically active compounds, the mechanism of action describes how the compound affects a living organism at the molecular level.

Safety and Hazards

The safety and hazards of a compound are determined by studying its toxicity, flammability, and environmental impact. This information is important for safe handling and disposal of the compound.

Future Directions

Future directions in the study of a compound could involve finding new synthetic routes, discovering new reactions, or finding new applications for the compound.